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For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical analysis of Butamirate Citrate's efficacy as a cough

suppressant, drawing on data from randomized controlled trials (RCTs). It offers an objective

comparison with other antitussive agents, supported by experimental data, to inform research

and development in respiratory therapeutics.

Comparative Efficacy of Butamirate Citrate
Butamirate citrate is a centrally acting non-opioid cough suppressant.[1][2] Its primary

mechanism of action is the inhibition of the cough center in the medulla oblongata.[1][2]

Additionally, it exhibits peripheral effects, including bronchodilatory and anti-inflammatory

actions.[3][4][5] The following tables summarize the quantitative data from key RCTs comparing

butamirate citrate with other common antitussives.
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Parameter
Butamirate

Citrate

Dextrometho

rphan
Placebo

Study

Design
Key Finding

Cough Reflex

Sensitivity

(Capsaicin

Challenge)

Failed to

show

significant

activity

(maximum

attenuation at

45 mg dose)

Superior to

placebo (P =

0.01)

-

Randomized,

placebo-

controlled,

six-way

crossover

study in 34

healthy

volunteers.[6]

Dextromethor

phan

significantly

attenuated

capsaicin-

induced

cough, while

butamirate

did not show

a statistically

significant

effect.[6]
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Parameter
Butamirate

Citrate
Clobutinol Study Design Key Finding

Reduction in

Cough Severity

& Frequency

Highly significant

improvement (p

< 0.001)

Highly significant

improvement (p

< 0.001)

Double-blind,

randomized

study in 60

patients with

irritative or

chronic cough.

Both treatments

were effective

with no

significant global

difference

between the

groups.

Butamirate

showed a

significantly

better effect on

cough frequency

in patients with

cough due to

carcinomas (p =

0.026).

Adverse Effects

Nausea,

drowsiness (7

patients)

Nausea,

drowsiness (7

patients)

-
Both drugs were

well-tolerated.

Table 3: Butamirate Citrate vs. Codeine-Based
Antitussive
A 1990 study by Germouty and Weibel compared butamirate citrate with a codeine-based

antitussive agent. While the study is cited in subsequent research, the detailed quantitative

data and full experimental protocol are not readily available in recent literature. The study was

a randomized controlled trial.[7][8][9]

Experimental Protocols
Butamirate Citrate vs. Dextromethorphan (Capsaicin
Cough Challenge)
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Objective: To compare the effect of butamirate, dextromethorphan, and placebo on

capsaicin-induced cough in healthy volunteers.

Study Design: A randomized, placebo-controlled, six-way crossover study.

Participants: 34 healthy volunteers.

Interventions:

Dextromethorphan 30 mg

Four different doses of butamirate citrate

Placebo

Methodology: Incremental capsaicin challenges were performed at baseline and at 2, 4, 6, 8,

12, and 24 hours after dosing. The primary endpoint was the area under the curve (AUC) of

the log10 concentration of capsaicin required to induce 5 coughs (C5).[6]

Butamirate Citrate vs. Clobutinol
Objective: To compare the antitussive activity of butamirate citrate linctus versus clobutinol

syrup.

Study Design: A double-blind, randomized, comparative study.

Participants: 60 patients with irritative cough due to seasonal respiratory disorders or chronic

cough of any etiology.

Interventions:

Butamirate citrate linctus (3 tablespoons daily for 5 days)

Clobutinol syrup (3 tablespoons daily for 5 days)

Methodology: Efficacy was assessed based on the reduction of the severity and frequency of

the cough and on the global opinion of the physician.
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed mechanism of action of Butamirate Citrate and

a typical experimental workflow for assessing antitussive efficacy.
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Proposed Mechanism of Action of Butamirate Citrate
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Typical Randomized Controlled Trial Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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